Cas no 20177-94-0 (3-Piperidinol, 1-methyl-, 4-methylbenzenesulfonate (ester))
20177-94-0 structure
Product Name:3-Piperidinol, 1-methyl-, 4-methylbenzenesulfonate (ester)
CAS No:20177-94-0
MF:C13H19NO3S
MW:269.359862565994
CID:1391130
PubChem ID:15015409
Update Time:2025-04-20
3-Piperidinol, 1-methyl-, 4-methylbenzenesulfonate (ester) Chemical and Physical Properties
Names and Identifiers
-
- 3-Piperidinol, 1-methyl-, 4-methylbenzenesulfonate (ester)
- Toluene-4-sulfonic acid 1-methyl-piperidin-3-yl ester hydrochloride
- 1-Methylpiperidin-3-yl 4-methylbenzenesulfonate
- DB-234071
- EN300-7313250
- 1-Methylpiperidin-3-yl4-methylbenzenesulfonate
- Toluene-4-sulfonic acid 1-methyl-piperidin-3-yl ester
- (1-methylpiperidin-3-yl) 4-methylbenzenesulfonate
- AM100475
- 20177-94-0
- 1-methylpiperidin-3-yl 4-methylbenzene-1-sulfonate
- SB48810
- (R)-1-Methylpiperidin-3-yl 4-methylbenzenesulfonate
- SCHEMBL8531228
-
- MDL: MFCD21097933
- Inchi: 1S/C13H19NO3S/c1-11-5-7-13(8-6-11)18(15,16)17-12-4-3-9-14(2)10-12/h5-8,12H,3-4,9-10H2,1-2H3
- InChI Key: ZCBNKLBOYPCYSS-UHFFFAOYSA-N
- SMILES: S(C1C=CC(C)=CC=1)(=O)(=O)OC1CN(C)CCC1
Computed Properties
- Exact Mass: 269.10856464g/mol
- Monoisotopic Mass: 269.10856464g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 18
- Rotatable Bond Count: 3
- Complexity: 355
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.2
- Topological Polar Surface Area: 55Ų
3-Piperidinol, 1-methyl-, 4-methylbenzenesulfonate (ester) Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Fluorochem | 087585-1g |
Toluene-4-sulfonic acid 1-methyl-piperidin-3-yl ester hydrochloride |
20177-94-0 | 1g |
£755.00 | 2022-03-01 | ||
| Chemenu | CM300817-1g |
1-methylpiperidin-3-yl 4-methylbenzenesulfonate |
20177-94-0 | 95% | 1g |
$743 | 2022-09-29 | |
| Chemenu | CM300817-1g |
1-methylpiperidin-3-yl 4-methylbenzenesulfonate |
20177-94-0 | 95% | 1g |
$743 | 2021-08-18 | |
| Enamine | EN300-7313250-0.05g |
1-methylpiperidin-3-yl 4-methylbenzene-1-sulfonate |
20177-94-0 | 0.05g |
$323.0 | 2023-05-30 | ||
| Enamine | EN300-7313250-0.1g |
1-methylpiperidin-3-yl 4-methylbenzene-1-sulfonate |
20177-94-0 | 0.1g |
$339.0 | 2023-05-30 | ||
| Enamine | EN300-7313250-0.25g |
1-methylpiperidin-3-yl 4-methylbenzene-1-sulfonate |
20177-94-0 | 0.25g |
$354.0 | 2023-05-30 | ||
| Enamine | EN300-7313250-0.5g |
1-methylpiperidin-3-yl 4-methylbenzene-1-sulfonate |
20177-94-0 | 0.5g |
$370.0 | 2023-05-30 | ||
| Enamine | EN300-7313250-1.0g |
1-methylpiperidin-3-yl 4-methylbenzene-1-sulfonate |
20177-94-0 | 1g |
$385.0 | 2023-05-30 | ||
| Enamine | EN300-7313250-2.5g |
1-methylpiperidin-3-yl 4-methylbenzene-1-sulfonate |
20177-94-0 | 2.5g |
$754.0 | 2023-05-30 | ||
| Enamine | EN300-7313250-5.0g |
1-methylpiperidin-3-yl 4-methylbenzene-1-sulfonate |
20177-94-0 | 5g |
$1115.0 | 2023-05-30 |
3-Piperidinol, 1-methyl-, 4-methylbenzenesulfonate (ester) Related Literature
-
Peiyuan Zeng,Xiaoxiao Wang,Ming Ye,Qiuyang Ma,Jianwen Li,Wanwan Wang,Baoyou Geng,Zhen Fang RSC Adv., 2016,6, 23074-23084
-
Gerald J. Meyer,Leif Hammarström Chem. Sci., 2020,11, 3460-3473
-
Alexandre Vimont,Arnaud Travert,Philippe Bazin,Jean-Claude Lavalley,Marco Daturi,Christian Serre,Gérard Férey,Sandrine Bourrelly,Philip L. Llewellyn Chem. Commun., 2007, 3291-3293
-
Helga Garcia,Rui Ferreira,Marija Petkovic,Jamie L. Ferguson,Maria C. Leitão,H. Q. Nimal Gunaratne,Luís Paulo N. Rebelo Green Chem., 2010,12, 367-369
-
Shaun D. Wong,Edward I. Solomon Dalton Trans., 2014,43, 17567-17577
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